Cas no 81053-37-4 (1-oxo-bisabol-12-al)

• Product Name: 1-oxo-bisabol-12-al
• CAS No: 81053-37-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 2021408
• Update Time: 2025-04-21

1-oxo-bisabol-12-al Chemical and Physical Properties

Names and Identifiers

• 1-oxo-bisabol-12-al
• Puliglutone

• Inchi： 1S/C15H22O2/c1-11-7-8-14(15(17)9-11)13(3)6-4-5-12(2)10-16/h5,9-10,13-14H,4,6-8H2,1-3H3/b12-5+/t13-,14+/m1/s1
• InChI Key： CNPHVDOJCOUUFU-KYYFYTAESA-N
• SMILES： C1C(C)=CC(=O)[C@H]([C@H](C)CC/C=C(/C=O)\C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 2.791

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids